Cas no 2732256-03-8 (rac-(1R,5R)-3-(prop-2-en-1-yloxy)carbonyl-3-azabicyclo3.2.0heptane-1-carboxylic acid)

• Product Name: rac-(1R,5R)-3-(prop-2-en-1-yloxy)carbonyl-3-azabicyclo3.2.0heptane-1-carboxylic acid
• CAS No: 2732256-03-8
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 5654433
• PubChem ID: 165920044
• Update Time: 2025-05-18

rac-(1R,5R)-3-(prop-2-en-1-yloxy)carbonyl-3-azabicyclo3.2.0heptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28274558
• rac-(1R,5R)-3-[(prop-2-en-1-yloxy)carbonyl]-3-azabicyclo[3.2.0]heptane-1-carboxylic acid
• 2732256-03-8
• rac-(1R,5R)-3-(prop-2-en-1-yloxy)carbonyl-3-azabicyclo3.2.0heptane-1-carboxylic acid

• Inchi： 1S/C11H15NO4/c1-2-5-16-10(15)12-6-8-3-4-11(8,7-12)9(13)14/h2,8H,1,3-7H2,(H,13,14)/t8-,11-/m0/s1
• InChI Key： CHIPFJGOTULHTN-KWQFWETISA-N
• SMILES： OC([C@@]12CN(C(=O)OCC=C)C[C@@H]1CC2)=O

Computed Properties

• Exact Mass: 225.10010796g/mol
• Monoisotopic Mass: 225.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(1R,5R)-3-(prop-2-en-1-yloxy)carbonyl-3-azabicyclo3.2.0heptane-1-carboxylic acid

Rac-(1R,5R)-3-(Prop-2-en-1-yloxy)carbonyl-3-Azabicyclo[3.2.0]heptane-1-Carboxylic Acid: A Comprehensive Overview

The compound rac-(1R,5R)-3-(prop-2-en-1-yloxy)carbonyl-3-azabicyclo[3.2.0]heptane-1-carboxylic acid (CAS No. 2732256-03-8) is a complex organic molecule with significant potential in the fields of pharmaceuticals and advanced materials science. This compound, characterized by its unique bicyclic structure and functional groups, has garnered attention due to its versatile applications in drug delivery systems and as a precursor for advanced biomaterials.

Recent studies have highlighted the importance of the bicyclic framework in this compound, particularly its ability to enhance drug bioavailability and stability. The azabicyclo[3.2.0]heptane core is a key structural element that contributes to the molecule's rigidity and selectivity in binding to biological targets. Researchers have demonstrated that this structure can be effectively modified to create targeted drug delivery systems, which are critical for treating diseases such as cancer and inflammatory disorders.

The presence of the prop-2-en-1-yloxy group introduces additional functionality to the molecule, enabling it to participate in various chemical reactions, including polymerization and cross-linking processes. This feature has been exploited in the development of biocompatible polymers for tissue engineering applications. For instance, recent advancements have shown that this compound can be used as a building block for creating hydrogels with tunable mechanical properties and controlled drug release capabilities.

In terms of synthesis, the compound is typically prepared through a multi-step process involving ring-closing metathesis and subsequent functionalization reactions. The use of transition metal catalysts has significantly improved the efficiency of these reactions, making large-scale production more feasible. Furthermore, green chemistry approaches have been integrated into the synthesis protocol to minimize environmental impact and reduce waste generation.

The application of this compound extends beyond pharmaceuticals into the realm of catalysis. The bicyclic structure provides a unique environment for catalytic sites, making it an attractive candidate for asymmetric catalysis in organic synthesis. Recent breakthroughs have shown that this compound can act as a chiral ligand in enantioselective reactions, offering a promising route for the production of high-value chiral molecules.

In conclusion, rac-(1R,5R)-3-(prop-2-en-1-yloxy)carbonyl-3-azabicyclo[3.2.0]heptane-1-carboxylic acid (CAS No. 2732256-03-8) represents a versatile platform for advancing both therapeutic and material science innovations. Its unique structural features and functional groups position it as a valuable tool in modern chemistry research.